Sustainable formulation polymers for home, beauty and personal care: challenges and opportunities
Chemical Science Pub Date: 2023-11-02 DOI: 10.1039/D3SC04488B
Abstract
As society moves towards a net-zero future, the need to adopt more sustainable polymers is well understood, and as well as plastics, less visible formulation polymers should also be included within this shift. As researchers, industries and consumers move towards more sustainable products there is a clear need to define what sustainability means in fast moving consumer goods and how it can be considered at the design stage. In this perspective key challenges in achieving sustainable formulation polymers are highlighted, and opportunities to overcome them are presented.
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